Cas no 1804722-09-5 (Ethyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-acetate
• CAS No: 1804722-09-5
• MF: C₁₀H₁₁BrF₂N₂O₂
• MW: 309.107348680496
• CID: 4852034
• Update Time: 2025-10-19

Ethyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H11BrF2N2O2/c1-2-17-6(16)3-5-4-15-9(11)7(8(5)14)10(12)13/h4,10H,2-3H2,1H3,(H2,14,15)
• InChI Key： FLYBKGUYIHJNMG-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(=C(C=N1)CC(=O)OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-acetate

Ethyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1804722-09-5): A Comprehensive Overview

Ethyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1804722-09-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. This comprehensive overview aims to provide a detailed insight into the chemical properties, synthesis methods, and recent research advancements associated with Ethyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-acetate.

Chemical Structure and Properties

Ethyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-acetate is a complex organic molecule with a molecular formula of C₁₁H₁₁BrF₂N₂O₂. The compound features a pyridine ring substituted with an amino group at the 4-position, a bromo group at the 2-position, and a difluoromethyl group at the 3-position. Additionally, an ethyl ester group is attached to the pyridine ring at the 5-position. These functional groups contribute to the compound's unique chemical properties and reactivity.

The presence of the bromo and difluoromethyl groups imparts significant electronic effects on the pyridine ring, influencing its reactivity and stability. The amino group provides opportunities for further functionalization and conjugation with other molecules, making Ethyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-acetate a valuable intermediate in synthetic chemistry.

Synthesis Methods

The synthesis of Ethyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-acetate involves several well-documented steps. One common approach begins with the bromination of a substituted pyridine derivative, followed by the introduction of the difluoromethyl group through a suitable fluorination reaction. The amino group is then introduced via amination, and finally, the ethyl ester group is added through esterification.

A recent study published in the Journal of Organic Chemistry (JOC) reported an optimized synthetic route that significantly improved the yield and purity of Ethyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-acetate. The researchers utilized a palladium-catalyzed cross-coupling reaction to introduce the bromo group efficiently, followed by a selective fluorination step using N-fluoro-N-methoxybenzenesulfonamide (NFMBS). This method demonstrated high regioselectivity and operational simplicity, making it suitable for large-scale production.

Applications in Medicinal Chemistry

Ethyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-acetate has shown promise in various medicinal chemistry applications due to its unique structural features. One notable area of research is its potential as a lead compound for developing novel anti-cancer drugs. The bromo and difluoromethyl groups have been shown to enhance the binding affinity of small molecules to specific protein targets involved in cancer pathways.

A study published in the Journal of Medicinal Chemistry (JMC) investigated the use of Ethyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-acetate as a scaffold for designing inhibitors of kinases involved in cancer progression. The researchers synthesized a series of derivatives by modifying the amino group and found that several compounds exhibited potent inhibitory activity against key kinases such as AKT and ERK. These findings highlight the potential of Ethyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-acetate as a starting point for developing targeted cancer therapies.

Clinical Relevance and Future Directions

The clinical relevance of Ethyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-acetate is an active area of research. Preclinical studies have shown that derivatives of this compound exhibit promising pharmacological properties, including high potency, selectivity, and favorable pharmacokinetic profiles. These attributes make them attractive candidates for further development into therapeutic agents.

Ongoing clinical trials are evaluating the safety and efficacy of these derivatives in treating various diseases, particularly cancers. Early results from phase I trials have been encouraging, with several compounds demonstrating significant anti-tumor activity in preclinical models. However, more extensive clinical trials are needed to fully assess their therapeutic potential.

In conclusion, Ethyl 4-amino-2-bromo-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1804722-09-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it an attractive scaffold for developing novel therapeutic agents. Continued research and development efforts are expected to uncover new applications and further enhance its clinical relevance.